Cas no 1011-26-3 (2-Bromo-1-(4-chlorophenyl)butan-1-one)

2-Bromo-1-(4-chlorophenyl)butan-1-one is a brominated ketone derivative featuring a 4-chlorophenyl substituent, commonly utilized as a key intermediate in organic synthesis. Its structural properties make it valuable for constructing more complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and chlorine atoms enhances its reactivity, facilitating selective transformations such as nucleophilic substitutions or further functionalizations. This compound is typically employed in controlled environments due to its sensitivity to moisture and light. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic routes, making it a reliable choice for researchers and industrial chemists. Proper handling and storage are recommended to maintain stability.
2-Bromo-1-(4-chlorophenyl)butan-1-one structure
1011-26-3 structure
Product Name:2-Bromo-1-(4-chlorophenyl)butan-1-one
CAS No:1011-26-3
MF:C10H10BrClO
MW:261.542801380157
MDL:MFCD12031566
CID:117359
PubChem ID:15896015
Update Time:2025-11-01

2-Bromo-1-(4-chlorophenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,2-bromo-1-(4-chlorophenyl)-
    • 2-Bromo-1-(4-chlorophenyl)butan-1-one
    • 2-BROMO-4’-CHLOROBUTYROPHENONE
    • 2-bromo-4-chloro-1-phenylbutan-1-one
    • (+-)-2-bromo-1-(4-chlorophenyl)-1-butanone
    • 1-Butanone,2-bromo-1-(4-chlorophenyl)
    • 2-Brom-1-(4-chlor-phenyl)-butan-1-on
    • 2-bromo-1-(4-chloro-phenyl)-butan-1-one
    • 2-Bromo-4'-chlorobutyrophenone
    • Butyrophenone,2-bromo-4'-chloro-(7CI,8CI)
    • 2-bromo-4-chlorobutyrophenone
    • EN300-109851
    • AKOS012692645
    • 1-Butanone, 2-bromo-1-(4-chlorophenyl)-
    • SCHEMBL7878318
    • 2-Bromo-1-(4-chlorophenyl)-1-butanone
    • DS-9356
    • MFCD12031566
    • CS-0038345
    • 1011-26-3
    • BYOSXLUJIZHWMJ-UHFFFAOYSA-N
    • BAA01126
    • A897233
    • DB-163856
    • MDL： MFCD12031566
    • Inchi： 1S/C10H10BrClO/c1-2-9(11)10(13)7-3-5-8(12)6-4-7/h3-6,9H,2H2,1H3
    • InChI Key： BYOSXLUJIZHWMJ-UHFFFAOYSA-N
    • SMILES： BrC(C(C1C=CC(=CC=1)Cl)=O)CC

Computed Properties

  • Exact Mass: 259.96000
  • Monoisotopic Mass: 259.96036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.457
  • Boiling Point: 311.7°C at 760 mmHg
  • Flash Point: 142.3 °C
  • PSA: 17.07000
  • LogP: 3.69620

2-Bromo-1-(4-chlorophenyl)butan-1-one Security Information

2-Bromo-1-(4-chlorophenyl)butan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-Bromo-1-(4-chlorophenyl)butan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B821095-10mg
2-Bromo-1-(4-chlorophenyl)butan-1-one
 1011-26-3
10mg
 $ 50.00 2022-04-01
TRC
B821095-50mg
2-Bromo-1-(4-chlorophenyl)butan-1-one
 1011-26-3
50mg
 $ 185.00 2022-04-01
TRC
B821095-100mg
2-Bromo-1-(4-chlorophenyl)butan-1-one
 1011-26-3
100mg
 $ 275.00 2022-04-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-OX095-250mg
2-Bromo-1-(4-chlorophenyl)butan-1-one
 1011-26-3 97%
250mg
 977CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-OX095-100mg
2-Bromo-1-(4-chlorophenyl)butan-1-one
 1011-26-3 97%
100mg
 442CNY 2021-05-08
eNovation Chemicals LLC
D516730-1g
2-bromo-4-chlorobutyrophenone
 1011-26-3 97%
1g
 $300 2024-06-05
eNovation Chemicals LLC
D516730-5g
2-bromo-4-chlorobutyrophenone
 1011-26-3 97%
5g
 $600 2024-06-05
eNovation Chemicals LLC
D516730-25g
2-bromo-4-chlorobutyrophenone
 1011-26-3 97%
25g
 $1800 2024-06-05
eNovation Chemicals LLC
D516730-100g
2-bromo-4-chlorobutyrophenone
 1011-26-3 97%
100g
 $5400 2024-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B81760-1g
2-Bromo-1-(4-chlorophenyl)butan-1-one
 1011-26-3 97%
1g
 ￥503.0 2022-10-09

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